Cas no 110035-74-0 (N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide)

• Product Name: N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide
• CAS No: 110035-74-0
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1189481
• PubChem ID: 14460538
• Update Time: 2025-04-20

N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide
• 3-cyclopropyl-5-formylaminomethyl-1,2,4-oxadiazole
• 3cyclopropyl-5-formylaminomethyl-1,2,4-oxadiazole
• CTK0D5361
• Formamide, N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-
• ACMC-20mcu2
• AGN-PC-001I1L
• 3-cyclopropyl-5-formylaminomethyl-1,2,4-oxadiazole; 3cyclopropyl-5-formylaminomethyl-1,2,4-oxadiazole; CTK0D5361; Formamide, N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-; ACMC-20mcu2; AGN-PC-001I1L;
• SCHEMBL7292062
• HULPLKDCCLPDEX-UHFFFAOYSA-N
• 3-cyclopropyI-5-formylaminomethyl-1,2,4-oxadiazole
• N-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)formamide
• 110035-74-0
• 3-cyclopropyl-5-formylaminomethl-1,2,4-oxadiazole
• DTXSID80560617

• Inchi： 1S/C7H9N3O2/c11-4-8-3-6-9-7(10-12-6)5-1-2-5/h4-5H,1-3H2,(H,8,11)
• InChI Key： HULPLKDCCLPDEX-UHFFFAOYSA-N
• SMILES： O1C(CNC=O)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.02